Cas no 52478-47-4 (Glycine,N-octyl-)

• Product Name: Glycine,N-octyl-
• CAS No: 52478-47-4
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 387328
• PubChem ID: 350339
• Update Time: 2025-05-22

Glycine,N-octyl- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-octyl-
• 2-(octylamino)acetic acid
• (Octylamino)aceticacid
• N-Octylaminoacetic acid
• N-Octylglycine
• NSC 509475
• NSC-509475
• NSC509475
• 52478-47-4
• DTXSID70325515
• F79847
• MFCD01097260
• octylglycine
• SCHEMBL288343
• N-Octyl-glycine
• SY316026

• Inchi： 1S/C10H21NO2/c1-2-3-4-5-6-7-8-11-9-10(12)13/h11H,2-9H2,1H3,(H,12,13)
• InChI Key： HEFYHDKCEOTPPW-UHFFFAOYSA-N
• SMILES： OC(CNCCCCCCCC)=O

Computed Properties

• Exact Mass: 187.15733
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine,N-octyl-

N-octylglycine: A Comprehensive Overview

N-octylglycine, also known by its CAS number 52478-47-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound, which belongs to the class of amino acids, is characterized by its octyl group attached to the nitrogen atom of glycine. The structure of N-octylglycine can be represented as C10H23NO2, with a molecular weight of approximately 193.3 g/mol. Its physical properties include a melting point of around 98°C and a boiling point of 360°C at standard pressure.

The synthesis of N-octylglycine involves several methods, including the alkylation of glycine with octyl halides or the direct coupling of octylamine with glyoxalic acid. Recent advancements in organic chemistry have enabled more efficient and environmentally friendly synthesis routes, reducing the overall cost and improving the purity of the final product. These developments have made N-octylglycine more accessible for various industrial and research applications.

One of the most promising applications of N-octylglycine is in the field of biotechnology, where it serves as a building block for peptide synthesis. Its unique structure allows it to form stable amide bonds, making it an ideal component in the development of bioactive peptides. Additionally, N-octylglycine has been explored for its potential in drug delivery systems due to its ability to enhance the solubility and bioavailability of hydrophobic drugs.

In recent years, researchers have also investigated the use of N-octylglycine in materials science. For instance, it has been employed as a precursor for the synthesis of novel polymers and surfactants. These materials exhibit excellent emulsifying properties and are being considered for applications in food processing, cosmetics, and pharmaceuticals. The ability of N-octylglycine to form self-assembled monolayers has further expanded its utility in nanotechnology.

The toxicity profile of N-octylglycine has been extensively studied to ensure its safe use in various applications. According to recent studies, N-octylglycine exhibits low toxicity when administered at recommended doses. However, prolonged exposure or high concentrations may lead to adverse effects on cellular function. Regulatory agencies have established strict guidelines for the handling and disposal of this compound to minimize environmental impact.

In conclusion, N-octylglycine (CAS No: 52478-47-4) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, have positioned it as a valuable tool in modern science and technology. As research continues to uncover new potential uses for this compound, it is expected to play an even more significant role in shaping future innovations.